![molecular formula C16H14N2O2 B3337033 N-(4-cyanophenyl)-4-ethoxybenzamide CAS No. 50286-54-9](/img/structure/B3337033.png)
N-(4-cyanophenyl)-4-ethoxybenzamide
Overview
Description
N-(4-cyanophenyl)-4-ethoxybenzamide, also known as ethyl 4-(4-cyanophenylamino)benzoate, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. This compound is a member of the benzamide family and has been shown to possess various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-cyanophenyl)-4-ethoxybenzamide involves its interaction with various cellular targets. It has been shown to bind to the active site of protein kinase C, inhibiting its activity and preventing downstream signaling. Similarly, it has been shown to inhibit tyrosine kinase activity by binding to the ATP-binding site. Additionally, N-(4-cyanophenyl)-4-ethoxybenzamide has been shown to inhibit phosphodiesterase activity, leading to an increase in intracellular cAMP levels. These mechanisms of action have been implicated in the potential therapeutic effects of N-(4-cyanophenyl)-4-ethoxybenzamide.
Biochemical and Physiological Effects:
N-(4-cyanophenyl)-4-ethoxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. Additionally, it has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models. These effects are mediated through the inhibition of various enzymes and signaling pathways, as discussed above.
Advantages and Limitations for Lab Experiments
N-(4-cyanophenyl)-4-ethoxybenzamide has several advantages for lab experiments. It is readily available and can be synthesized in high yield and purity. Additionally, it exhibits potent inhibitory effects on various enzymes, making it a useful tool for studying their roles in cellular processes. However, N-(4-cyanophenyl)-4-ethoxybenzamide has some limitations as well. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well characterized. Therefore, caution must be exercised when using this compound in lab experiments.
Future Directions
There are several future directions for research on N-(4-cyanophenyl)-4-ethoxybenzamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases such as cancer and diabetes. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Furthermore, the development of more potent and selective inhibitors of the enzymes targeted by N-(4-cyanophenyl)-4-ethoxybenzamide could lead to the development of more effective therapeutic agents. Overall, the potential applications of N-(4-cyanophenyl)-4-ethoxybenzamide in drug development make it a promising compound for future research.
In conclusion, N-(4-cyanophenyl)-4-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in drug development. Its synthesis method has been optimized for high yield and purity, making it readily available for research purposes. N-(4-cyanophenyl)-4-ethoxybenzamide exhibits potent inhibitory effects on various enzymes, leading to various biochemical and physiological effects. However, caution must be exercised when using this compound in lab experiments, as its potential side effects and toxicity are not well characterized. Future research on N-(4-cyanophenyl)-4-ethoxybenzamide could lead to the development of more effective therapeutic agents for various diseases.
Scientific Research Applications
N-(4-cyanophenyl)-4-ethoxybenzamide has been extensively studied for its potential applications in drug development. It has been shown to exhibit inhibitory effects on various enzymes such as protein kinase C, tyrosine kinase, and phosphodiesterase. These enzymes play crucial roles in various cellular processes, and their dysregulation is associated with various diseases such as cancer and diabetes. Therefore, N-(4-cyanophenyl)-4-ethoxybenzamide has been proposed as a potential therapeutic agent for these diseases.
properties
IUPAC Name |
N-(4-cyanophenyl)-4-ethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2/c1-2-20-15-9-5-13(6-10-15)16(19)18-14-7-3-12(11-17)4-8-14/h3-10H,2H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPYJHBNUPLGIAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10404712 | |
Record name | N-(4-cyanophenyl)-4-ethoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10404712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-cyanophenyl)-4-ethoxybenzamide | |
CAS RN |
50286-54-9 | |
Record name | N-(4-cyanophenyl)-4-ethoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10404712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.